Cas no 1374665-50-5 (2-Bromo-5-picoline-d6)

• Product Name: 2-Bromo-5-picoline-d6
• CAS No: 1374665-50-5
• MF: C₆H₆BrN
• MW: 172.022540569305
• CID: 5053138
• Update Time: 2025-06-20

2-Bromo-5-picoline-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylpyridine-d6
• 2-Bromo-5-picoline-d6

• Inchi： 1S/C6H6BrN/c1-5-2-3-6(7)8-4-5/h2-4H,1H3
• InChI Key： YWNJQQNBJQUKME-UHFFFAOYSA-N
• SMILES： C([H])([H])([H])C1=C([H])N=C(Br)C([H])=C1[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-picoline-d6

Professional Introduction to Compound with CAS No. 1374665-50-5 and Product Name: 2-Bromo-5-picoline-d6

2-Bromo-5-picoline-d6, identified by its CAS number 1374665-50-5, is a specialized isotope-labeled compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of picoline derivatives, which are heterocyclic aromatic compounds featuring a pyridine ring with substituents. The introduction of deuterium isotopes (denoted by the "-d6" suffix) into the molecular structure enhances its utility in various scientific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic studies.

The 2-Bromo-5-picoline-d6 molecule serves as a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its brominated pyridine core allows for further functionalization, making it a versatile building block for medicinal chemists. The deuterium-labeled version is particularly useful in studying metabolic pathways and drug degradation processes, as deuterium atoms provide a distinct NMR signal that can be easily tracked. This feature is crucial for elucidating reaction mechanisms and optimizing drug formulations.

In recent years, the demand for isotope-labeled compounds has surged due to their role in enhancing analytical techniques and providing deeper insights into biochemical processes. The 2-Bromo-5-picoline-d6 compound exemplifies this trend, as it enables researchers to conduct high-resolution NMR studies without interference from natural abundance isotopes. Such precision is essential for characterizing novel drug candidates and understanding their interactions within biological systems.

One of the most compelling applications of 2-Bromo-5-picoline-d6 is in the development of radiolabeled probes for positron emission tomography (PET) imaging. PET scans are increasingly used in clinical diagnostics to visualize physiological processes at the molecular level. By incorporating bromine atoms into a picoline framework, researchers can create radioligands that bind to specific targets in vivo, allowing for non-invasive monitoring of disease progression and treatment response. The deuterium labeling further improves the stability and pharmacokinetic properties of these probes.

The synthesis of 2-Bromo-5-picoline-d6 involves multi-step organic transformations, including bromination and deuterium exchange reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical research. The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale production.

Recent studies have highlighted the role of 2-Bromo-5-picoline-d6 in developing novel antiviral and anticancer agents. Researchers have leveraged its structural motif to design molecules that disrupt viral replication or inhibit tumor growth. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in DNA synthesis, thereby blocking the proliferation of cancer cells. The deuterium labeling aids in assessing the metabolic fate of these drug candidates, ensuring their safety and efficacy before clinical trials.

The use of 2-Bromo-5-picoline-d6 extends beyond academic research into industrial applications. Pharmaceutical companies utilize this compound in process optimization and quality control assays. Its NMR-friendly properties make it an ideal candidate for monitoring reaction progress and verifying product identity through spectroscopic methods. This capability is vital for maintaining regulatory compliance and ensuring batch-to-batch consistency in drug manufacturing.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-5-picoline-d6 by enabling virtual screening of potential drug candidates. Molecular modeling software allows researchers to predict how different substituents might affect biological activity, streamlining the drug discovery pipeline. The deuterium-labeled version provides additional data points for these simulations, improving accuracy and reliability.

The environmental impact of using isotope-labeled compounds like 2-Bromo-5-picoline-d6 is also a growing consideration. While deuterium atoms are non-radioactive and do not pose significant environmental hazards, sustainable practices are being adopted to minimize waste during synthesis. Green chemistry principles are being integrated into production protocols to reduce energy consumption and hazardous byproducts, aligning with global efforts to promote sustainable scientific practices.

In conclusion, 2-Bromo-5-picoline-d6 represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique combination of structural features and isotopic labeling makes it indispensable for a wide range of applications, from NMR studies to PET imaging probes. As scientific understanding advances, the importance of such specialized compounds will only continue to grow, driving innovation across multiple disciplines.